Cas no 2227906-27-4 (2,3-dibromo-5-(2S)-oxiran-2-ylfuran)

• Product Name: 2,3-dibromo-5-(2S)-oxiran-2-ylfuran
• CAS No: 2227906-27-4
• MF: C₆H₄Br₂O₂
• MW: 267.902760505676
• CID: 5772333
• PubChem ID: 165674906
• Update Time: 2025-06-14

2,3-dibromo-5-(2S)-oxiran-2-ylfuran Chemical and Physical Properties

Names and Identifiers

• 2227906-27-4
• 2,3-dibromo-5-[(2S)-oxiran-2-yl]furan
• EN300-1921887
• 2,3-dibromo-5-(2S)-oxiran-2-ylfuran

• Inchi： 1S/C6H4Br2O2/c7-3-1-4(5-2-9-5)10-6(3)8/h1,5H,2H2/t5-/m0/s1
• InChI Key： WBAZNWVEKBACPQ-YFKPBYRVSA-N
• SMILES： BrC1=C(OC(=C1)[C@@H]1CO1)Br

Computed Properties

• Exact Mass: 267.85576g/mol
• Monoisotopic Mass: 265.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.7Ų

Additional information on 2,3-dibromo-5-(2S)-oxiran-2-ylfuran

Research Brief on 2,3-Dibromo-5-((2S)-Oxiran-2-yl)Furan (CAS: 2227906-27-4): Recent Advances and Applications

The compound 2,3-dibromo-5-((2S)-oxiran-2-yl)furan (CAS: 2227906-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic epoxide derivative, characterized by a furan ring substituted with bromine atoms and an epoxy group, exhibits notable reactivity and bioactivity, making it a promising candidate for drug discovery and development. Recent studies have explored its synthetic routes, mechanistic insights, and biological activities, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API).

Recent synthetic efforts have focused on optimizing the preparation of 2,3-dibromo-5-((2S)-oxiran-2-yl)furan to improve yield and enantiomeric purity. A study published in Journal of Organic Chemistry (2023) demonstrated a stereoselective synthesis route using asymmetric epoxidation of the corresponding furan precursor, achieving >95% enantiomeric excess (ee). The researchers employed a chiral catalyst system, which not only enhanced the efficiency of the epoxidation step but also minimized the formation of undesired byproducts. This advancement is critical for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of biological activity, preliminary investigations have revealed that 2,3-dibromo-5-((2S)-oxiran-2-yl)furan exhibits potent inhibitory effects against certain cancer cell lines, particularly those associated with solid tumors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets the thioredoxin reductase (TrxR) pathway, a key player in redox homeostasis and cancer cell survival. The brominated furan moiety appears to facilitate covalent binding to the enzyme's active site, while the epoxy group enhances cellular uptake. These findings suggest its potential as a lead compound for anticancer drug development.

Further mechanistic studies have explored the compound's reactivity with biomolecules. Research published in Chemical Communications (2023) highlighted its ability to form adducts with nucleophilic amino acids, such as cysteine and lysine, via ring-opening of the epoxide. This reactivity underpins its mode of action in biological systems and could be harnessed for targeted drug delivery or prodrug strategies. Additionally, computational modeling has provided insights into the structural determinants of its bioactivity, aiding in the design of analogs with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 2,3-dibromo-5-((2S)-oxiran-2-yl)furan. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is investigating prodrug approaches and nanoparticle-based delivery systems to mitigate these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward preclinical evaluation.

In conclusion, 2,3-dibromo-5-((2S)-oxiran-2-yl)furan (CAS: 2227906-27-4) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique combination of electrophilic reactivity and biological activity positions it as a valuable tool for probing disease mechanisms and developing novel therapeutics. Future studies should focus on elucidating its structure-activity relationships (SAR) and exploring its applications beyond oncology, such as in infectious diseases or inflammatory disorders.